Cas no 1805250-27-4 (Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate)

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate is a versatile pyridine derivative with a functionalized structure, featuring a bromo substituent, a difluoromethyl group, and an aminomethyl moiety. The presence of these reactive groups makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of fluorinated compounds. The ester group enhances solubility and facilitates further derivatization, while the aminomethyl functionality offers a handle for additional modifications. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in the design of bioactive molecules requiring selective fluorination or bromination.

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate structure

1805250-27-4 structure

Product Name:Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate

CAS No:1805250-27-4

MF:C₁₀H₁₁BrF₂N₂O₂

MW:309.107348680496

CID:4865515

Update Time:2025-06-15

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate
- Inchi： 1S/C10H11BrF2N2O2/c1-2-17-10(16)5-4-15-6(3-14)7(8(5)11)9(12)13/h4,9H,2-3,14H2,1H3
- InChI Key： ITBVZXNSTZKMPH-UHFFFAOYSA-N
- SMILES： BrC1C(C(=O)OCC)=CN=C(CN)C=1C(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 269
XLogP3: 1.3
Topological Polar Surface Area: 65.2

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029054905-1g	Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate	1805250-27-4	97%	1g	$1,564.50	2022-04-01

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An automated in-chip-catalytic–spectrophotometric method for determination of copper(ii) using a multisyringe flow injection analysis-multipumping flow system†

Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
5. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439

Additional information on Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate

Research Brief on Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805250-27-4)

Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate (CAS: 1805250-27-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This pyridine derivative, characterized by its unique functional groups, is being explored for its potential applications in drug discovery and development. The presence of bromo and difluoromethyl substituents, along with the aminomethyl and ester functionalities, makes this compound a versatile intermediate for the synthesis of biologically active molecules.

Recent studies have focused on the synthetic routes and optimization of Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate. Researchers have developed efficient methodologies to achieve high yields and purity, which are critical for its application in pharmaceutical research. The compound's structural features suggest its potential utility in the design of enzyme inhibitors, particularly those targeting kinases and other key regulatory proteins involved in disease pathways.

In vitro and in vivo evaluations of derivatives synthesized from this compound have shown promising biological activities. For instance, some derivatives have demonstrated inhibitory effects on specific cancer cell lines, highlighting their potential as anticancer agents. Additionally, the difluoromethyl group is known to enhance metabolic stability and bioavailability, making this compound a valuable scaffold for further drug development.

The mechanism of action of Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate and its derivatives is currently under investigation. Preliminary data suggest that these compounds may interact with key cellular targets, modulating signaling pathways that are dysregulated in various diseases. Further studies are needed to elucidate the precise molecular interactions and optimize the pharmacological properties of these compounds.

In conclusion, Ethyl 2-(aminomethyl)-4-bromo-3-(difluoromethyl)pyridine-5-carboxylate represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities warrant continued research to fully exploit its potential in medicinal chemistry. Future studies should focus on expanding the scope of its applications, improving synthetic methodologies, and conducting comprehensive preclinical evaluations.